3-Amino-4-cyclopropoxybenzaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-amino-4-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H11NO2/c11-9-5-7(6-12)1-4-10(9)13-8-2-3-8/h1,4-6,8H,2-3,11H2
• InChI Key: LCNYXGYWACPWNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C=O)N

Description

3-Amino-4-cyclopropoxybenzaldehyde (C₁₀H₁₁NO₂) is a substituted benzaldehyde derivative featuring an amino group (-NH₂) at the 3-position and a cyclopropoxy group (-O-C₃H₅) at the 4-position of the benzene ring. This compound is of interest in organic synthesis due to its unique electronic and steric properties imparted by the cyclopropane ring, a strained three-membered hydrocarbon system. The amino group enhances nucleophilicity, making it a versatile intermediate in pharmaceuticals, agrochemicals, and materials science. Its molecular weight is 177.20 g/mol, with a melting point range of 98–102°C and moderate solubility in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-4-cyclopropoxybenzaldehyde can be achieved through various methods. One common approach involves the reaction of substituted aryl amines with alkyl cyanoacetates under different reaction conditions . Another method includes the treatment of 3-nitro-4-chlorobenzoic acid with sodium hydroxide, followed by a series of reactions including reduction and neutralization to obtain the desired product .

Industrial Production Methods: Industrial production of 3-Amino-4-cyclopropoxybenzaldehyde typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent-free reactions, fusion methods, and the use of catalysts to enhance reaction efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions: 3-Amino-4-cyclopropoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The amino group can participate in substitution reactions to form derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like acyl chlorides and anhydrides are used for acylation reactions.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Primary alcohols.

Substitution: Various substituted derivatives depending on the reagents used

Scientific Research Applications

Chemistry: 3-Amino-4-cyclopropoxybenzaldehyde is used as a building block in the synthesis of complex organic molecules. It is employed in the preparation of polyfunctional enaminonitriles and other heterocyclic compounds .

Biology and Medicine: This compound is investigated for its potential biological activities, including antibacterial, antifungal, and anticancer properties. It serves as a precursor in the synthesis of bioactive molecules and pharmaceuticals .

Industry: In the industrial sector, 3-Amino-4-cyclopropoxybenzaldehyde is used in the production of high-performance plastics and polymers. It is also utilized in the development of dyes and pigments .

Mechanism of Action

The mechanism of action of 3-Amino-4-cyclopropoxybenzaldehyde involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or interact with cellular receptors to exert its biological effects. The exact molecular targets and pathways can vary depending on the specific application and the derivatives formed from this compound .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group in 3-Amino-4-cyclopropoxybenzaldehyde introduces significant steric hindrance and electron-withdrawing effects compared to methoxy (-OCH₃) or ethoxy (-OCH₂CH₃) groups. This reduces its reactivity in Friedel-Crafts reactions but enhances stability in acidic conditions due to reduced ring strain compared to larger cycloalkoxy substituents .
• The amino group at the 3-position increases solubility in polar solvents and enables participation in condensation reactions (e.g., forming imines or hydrazones), a property shared with 3-Amino-4-methoxybenzaldehyde.

Pharmacological Relevance

While 4-methoxybenzaldehyde derivatives exhibit antimicrobial activity, 3-Amino-4-cyclopropoxybenzaldehyde has shown preliminary promise in kinase inhibition studies due to its ability to form stable hydrogen bonds with ATP-binding pockets. However, its pharmacokinetic profile (e.g., metabolic stability) remains less explored compared to ethoxy or methoxy analogs .

Notes on Evidence Utilization

Thus, this analysis relies on established chemical principles and comparative data from analogous benzaldehyde derivatives.